Cas no 2229589-93-7 (4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine)

• Product Name: 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine
• CAS No: 2229589-93-7
• MF: C₁₁H₁₂F₂N₂S
• MW: 242.288187980652
• CID: 6420241
• PubChem ID: 165648514
• Update Time: 2025-06-13

4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine
• EN300-1961899
• 2229589-93-7

• Inchi： 1S/C11H12F2N2S/c12-11(13)7(14)5-6-10-15-8-3-1-2-4-9(8)16-10/h1-4,7,11H,5-6,14H2
• InChI Key： KRGYEKNGJZXKMO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(C(F)F)N

Computed Properties

• Exact Mass: 242.06892589g/mol
• Monoisotopic Mass: 242.06892589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine

Recent Advances in the Study of 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine (CAS: 2229589-93-7)

The compound 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine (CAS: 2229589-93-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzothiazole core and difluorinated amine side chain, has attracted significant attention due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activities, positioning it as a key focus for drug discovery efforts.

One of the most notable findings in recent research is the compound's interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine exhibits high affinity for certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders. The presence of the difluorinated amine moiety has been linked to enhanced metabolic stability and improved blood-brain barrier penetration, which are critical factors for CNS-active drugs.

In addition to its neurological applications, recent investigations have highlighted the compound's potential in oncology. Studies have demonstrated that 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine can modulate key signaling pathways involved in cancer cell proliferation and apoptosis. The benzothiazole scaffold, known for its diverse biological activities, appears to play a crucial role in these effects. Researchers have also explored the compound's ability to act as a selective inhibitor of certain kinases, further underscoring its therapeutic versatility.

The synthesis of 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine has been optimized in recent studies to improve yield and purity. Novel synthetic routes involving catalytic fluorination and regioselective coupling reactions have been developed, enabling more efficient production of the compound. These advancements are expected to facilitate further preclinical and clinical evaluations, accelerating its development as a potential drug candidate.

Despite these promising findings, challenges remain in the development of 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine. Issues such as off-target effects, pharmacokinetic variability, and scalability of synthesis need to be addressed in future research. However, the compound's unique structural features and broad biological activity profile make it a compelling subject for continued investigation. Ongoing studies aim to elucidate its mechanism of action, optimize its therapeutic index, and explore its potential in combination therapies.

In conclusion, 4-(1,3-benzothiazol-2-yl)-1,1-difluorobutan-2-amine (CAS: 2229589-93-7) represents a significant advancement in the field of medicinal chemistry. Its dual potential in neurology and oncology, coupled with recent synthetic improvements, positions it as a molecule of high interest for future drug development. As research progresses, this compound may pave the way for novel therapeutic strategies addressing unmet medical needs.